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Compound
Name

Biological Activity Experimental Model

Key
Quantitative
Results
(Dosage &
Efficacy)

Proposed
Mechanism /
Target

Maesopsin-6-O-
glucoside (from

Limoniastrum
monopetalum)

Antibacterial [1] In vitro against
pathogenic bacteria

MIC: 62.5 µg/mL
(vs. E. coli),
78.12 µg/mL (vs.
E. faecalis) [1]

Strong
interaction with

AgrA protein of
S. aureus (per

in silico study)
[1]

Antiproliferative
[1]

In vitro against Hela
(cervical

adenocarcinoma)
and A549 (lung

carcinoma) cell lines

IC₅₀: 226 µg/mL
(Hela), 242.52

µg/mL (A549) [1]

Not specified in
the source.

Maesopsin
(isolated
compound)

Anaplastic
Lymphoma
Kinase (ALK)
Inhibition [2]

In vitro enzymatic

assay

IC₅₀: 9.141 ±

0.301 µM [2]

Identified as an

ALK inhibitor
through in vitro
and in silico
studies [2].
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Compound
Name

Biological Activity Experimental Model

Key
Quantitative
Results
(Dosage &
Efficacy)

Proposed
Mechanism /
Target

Maesopsin 4-O-
β-D-glucoside
(from Artocarpus
tonkinensis)

Antiproliferative
[3]

In vitro against OCi-
Aml (acute myeloid

leukemia) cells

Inhibited cell
growth via

suppression of
proliferation, not

by inducing cell
death [3].

Up-regulation of
genes HMOX1,

SRXN1, and
BCAS3 [3].

A visualization of the general workflow for obtaining and evaluating maesopsin from plant sources, as

reflected in these studies, can be summarized as follows:
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Plant Material Collection
(e.g., Limoniastrum monopetalum)

Methanol Extraction

Chromatographic Separation
(e.g., Sephadex LH-20 column)

Compound Isolation &
Identification (GC-MS, NMR)

In vitro Bioactivity Assays

Antibacterial Activity
(MIC Determination)

Antiproliferative Activity
(MTT Assay, IC₅₀ Calculation)

In silico Studies
(Molecular Docking)

Data Analysis &
Mechanism Proposal

Click to download full resolution via product page

Detailed Experimental Protocols
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For researchers looking to replicate or design studies based on this work, here are the key methodologies

cited in the literature.

Antibacterial Activity Assay [1]

Method: The minimum inhibitory concentration (MIC) was determined against a panel of bacteria,

including Escherichia coli, Staphylococcus aureus, and Enterococcus faecalis.
Procedure: The plant extract or isolated fraction is serially diluted in a broth medium in microtiter

plates. A standardized inoculum of the test bacterium is added to each well. The MIC is defined as the
lowest concentration that completely inhibits visible growth of the microorganism after an incubation

period (e.g., 18-24 hours).

Antiproliferative Activity Assay [1]

Method: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay was used.

Cell Lines: Typically conducted on human cancer cell lines, such as Hela (cervical adenocarcinoma)
and A549 (lung carcinoma).

Procedure: Cells are seeded in plates and treated with various concentrations of the test compound.
After a set incubation time (e.g., 72 hours), MTT solution is added. Living cells reduce MTT to purple

formazan crystals, which are then dissolved. The intensity of the color, measured
spectrophotometrically, is proportional to the number of viable cells. The IC₅₀ (half-maximal inhibitory

concentration) is calculated from the dose-response curve.

In silico Molecular Docking [1]

Objective: To predict the interaction between a ligand (e.g., maesopsin-6-O-glucoside) and a protein

target (e.g., AgrA from S. aureus).
Procedure:

The 3D structure of the target protein is prepared from a database (e.g., Protein Data Bank) or
modeled.

The ligand's 3D structure is drawn and energy-minimized.
Docking software is used to simulate the binding of the ligand into the active site of the protein.

The resulting complexes are scored and analyzed based on the binding affinity (e.g., calculated
Gibbs free energy, ΔG) and interaction types (e.g., hydrogen bonds, hydrophobic interactions).
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Research Outlook & Potential

While the current search results do not reveal specific studies on the synergistic effects of maesopsin, the

documented activities provide a strong starting point. Future research could be directed toward:

Combination Therapy Screening: Systematically testing maesopsin and its derivatives alongside

established antibiotics or anticancer drugs to identify synergistic pairs.
Mechanistic Elucidation: Further exploring its action on targets like the AgrA quorum-sensing

system to understand how it might potentiate other anti-virulence or antibacterial agents [1].
Biosynthetic Production: Utilizing engineered microbes for sustainable production of maesopsin
and its analogs, facilitating larger-scale biological testing [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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